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Compound of Interest

Compound Name: 2,3,6-Trimethylphenol-D11

Cat. No.: B1472684

For researchers, scientists, and professionals in drug development, precise molecular weight
determination is fundamental for compound characterization, reaction stoichiometry, and
analytical standard preparation. This guide provides a detailed analysis of the molecular weight
of the deuterated analog of 2,3,6-Trimethylphenol, 2,3,6-Trimethylphenol-D11.

Core Data Presentation

The molecular weights of 2,3,6-Trimethylphenol and its deuterated form, along with the atomic
weights of hydrogen and deuterium, are summarized in the table below for straightforward
comparison.

Compound/isotope Chemical Formula Molecular Weight ( g/mol )
2,3,6-Trimethylphenol CoH120 136.19

Hydrogen (Protium) H 1.008

Deuterium D or2H 2.014
2,3,6-Trimethylphenol-D11 CoHD110 147.301

Experimental Protocols

Calculation Methodology for 2,3,6-Trimethylphenol-D11 Molecular Weight
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The molecular weight of 2,3,6-Trimethylphenol-D11 is calculated based on the molecular
weight of the unlabeled (protium) form of 2,3,6-Trimethylphenol and the atomic weights of
hydrogen and deuterium.

Determine the Molecular Weight of the Unlabeled Compound: The molecular formula for
2,3,6-Trimethylphenol is CoH120.[1][2][3] Its molecular weight is approximately 136.19 g/mol

[L[2]31[4105]

o |dentify the Number of Substituted Atoms: The designation "D11" in 2,3,6-Trimethylphenol-
D11 indicates that 11 hydrogen atoms have been replaced by their stable isotope,
deuterium.

¢ Find the Atomic Weights of Hydrogen and Deuterium: The atomic weight of hydrogen (H) is
approximately 1.008 g/mol , and the atomic weight of deuterium (D) is approximately 2.014
g/mol .[6][7]

» Calculate the Mass Difference:
o Mass of 11 hydrogen atoms to be replaced: 11 * 1.008 g/mol = 11.088 g/mol .
o Mass of 11 deuterium atoms to be added: 11 * 2.014 g/mol = 22.154 g/mol .

o Calculate the Final Molecular Weight:
o Start with the molecular weight of the unlabeled compound: 136.19 g/mol .

o Subtract the mass of the 11 replaced hydrogen atoms: 136.19 g/mol - 11.088 g/mol =
125.102 g/mol .

o Add the mass of the 11 deuterium atoms: 125.102 g/mol + 22.154 g/mol = 147.256 g/mol .

Note: A more precise calculation using the exact masses would be: (Molecular Weight of
CoH120) - (11 * Atomic Mass of H) + (11 * Atomic Mass of D) 136.1910 g/mol - (11 * 1.007825
u) + (11 * 2.014102 u) = 147.301 g/mol .

Mandatory Visualization
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The following diagram illustrates the conceptual relationship of isotopic substitution in the
formation of 2,3,6-Trimethylphenol-D11.
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Click to download full resolution via product page

Isotopic Labeling of 2,3,6-Trimethylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of 2,3,6-
Trimethylphenol-D11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1472684#2-3-6-trimethylphenol-d11-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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